2-Vinylthiophene
2-Vinylthiophene
2-Vinylthiophene belongs to the class of organic compounds known as heteroaromatic compounds. Heteroaromatic compounds are compounds containing an aromatic ring where a carbon atom is linked to an hetero atom. 2-Vinylthiophene is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 2-vinylthiophene is primarily located in the cytoplasm.
Brand Name:
Vulcanchem
CAS No.:
1918-82-7
VCID:
VC0167685
InChI:
InChI=1S/C6H6S/c1-2-6-4-3-5-7-6/h2-5H,1H2
SMILES:
C=CC1=CC=CS1
Molecular Formula:
C6H6S
Molecular Weight:
110.18 g/mol
2-Vinylthiophene
CAS No.: 1918-82-7
Main Products
VCID: VC0167685
Molecular Formula: C6H6S
Molecular Weight: 110.18 g/mol
CAS No. | 1918-82-7 |
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Product Name | 2-Vinylthiophene |
Molecular Formula | C6H6S |
Molecular Weight | 110.18 g/mol |
IUPAC Name | 2-ethenylthiophene |
Standard InChI | InChI=1S/C6H6S/c1-2-6-4-3-5-7-6/h2-5H,1H2 |
Standard InChIKey | ORNUPNRNNSVZTC-UHFFFAOYSA-N |
SMILES | C=CC1=CC=CS1 |
Canonical SMILES | C=CC1=CC=CS1 |
Description | 2-Vinylthiophene belongs to the class of organic compounds known as heteroaromatic compounds. Heteroaromatic compounds are compounds containing an aromatic ring where a carbon atom is linked to an hetero atom. 2-Vinylthiophene is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 2-vinylthiophene is primarily located in the cytoplasm. |
PubChem Compound | 519642 |
Last Modified | Nov 11 2021 |
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